N-(5-(Benzyloxy)pyridin-2-yl)acetamide

Specification

• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol
• IUPAC Name: N-(5-phenylmethoxypyridin-2-yl)acetamide
• Standard InChI: InChI=1S/C14H14N2O2/c1-11(17)16-14-8-7-13(9-15-14)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,15,16,17)
• Standard InChI Key: JZPLSKLVGWKHMO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(C=C1)OCC2=CC=CC=C2

Introduction

N-(5-(Benzyloxy)pyridin-2-yl)acetamide is an organic compound belonging to the class of aminopyridines, which are characterized by the presence of a pyridine ring with an amino group. This compound has garnered significant attention due to its potential biological activities and structural features, making it a subject of interest in medicinal chemistry.

Key Structural Features

• Molecular Formula: Not explicitly provided in the available sources, but it includes a benzyloxy group attached to a pyridine ring and an acetamide functional group.

• Molecular Weight: Approximately 234.26 g/mol.

• Functional Groups: Benzyloxy and acetamide groups contribute to its distinct chemical properties.

Synthesis of N-(5-(Benzyloxy)pyridin-2-yl)acetamide

The synthesis of this compound typically involves multiple steps, often starting with benzyloxy-pyridine derivatives reacting with acetic anhydride or similar reagents. The yields and purity can be analyzed using techniques like thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy.

Synthetic Route

• Starting Materials: Benzyloxy-pyridine derivatives.

• Reagents: Acetic anhydride.

• Techniques for Analysis: TLC and NMR spectroscopy.

Biological Activities and Potential Applications

N-(5-(Benzyloxy)pyridin-2-yl)acetamide has been investigated for its potential as an anti-inflammatory agent and its effects on various enzyme targets involved in cancer pathways. Its interactions with biological molecules suggest roles in therapeutic applications, particularly in treating inflammatory diseases and certain types of cancer.

Potential Therapeutic Targets

• Inflammation: Potential anti-inflammatory properties.

• Cancer: Effects on pathways involved in tumorigenesis.

Research Findings and Data

While specific data tables are not available in the provided sources, studies on similar compounds suggest that pyridine derivatives can exhibit antimicrobial and antiviral properties, highlighting the potential of N-(5-(Benzyloxy)pyridin-2-yl)acetamide in medicinal chemistry.

Future Directions

• Therapeutic Development: Investigating its role in treating inflammatory diseases and cancer.

• SAR Studies: Continuing to refine its structure for improved biological activity.

Given the limitations in available data, future studies should focus on detailed SAR analyses and biological evaluations to fully realize the potential of N-(5-(Benzyloxy)pyridin-2-yl)acetamide.